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Compound of Interest

Compound Name: 3-Methyl-2-nitrobenzoic acid

Cat. No.: B045383

Essential Safety and Handling Guide for 3-
Methyl-2-nitrobenzoic Acid

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 3-Methyl-2-nitrobenzoic acid. It is intended for researchers,
scientists, and drug development professionals to ensure the safe handling of this chemical
and to minimize risks to personnel and the environment.

Chemical Identifier:

o Name: 3-Methyl-2-nitrobenzoic acid
e Synonyms: 2-Nitro-m-toluic acid

o CAS Number: 5437-38-7

Hazard Identification: 3-Methyl-2-nitrobenzoic acid is classified as a hazardous substance.
According to the Globally Harmonized System (GHS), its primary hazards are:

e Skin irritation (H315)[1][2]
e Serious eye irritation (H319)[1][2]

e May cause respiratory irritation (H335)[1][2]
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It is a white to yellow solid and caution is advised as its toxicological properties have not been
fully investigated.[3]

Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate Personal
Protective Equipment (PPE), is mandatory when handling this chemical.

PPE Category Item Specifications

Must be worn at all times in the
laboratory and conform to
OSHA 29 CFR 1910.133 or
European Standard EN166.[3]

Eye Protection Safety Goggles

Recommended when there is
Face Protection Face Shield a significant risk of splashing

or dust generation.[4]

Butyl gloves are recommended

for handling nitro compounds.
Hand Protection Chemical-resistant gloves [5] Always inspect gloves

before use and change them

immediately if contaminated.[4]

A flame-resistant lab coat
Body Protection Laboratory Coat should be worn and kept fully
buttoned.[4]

Use a NIOSH/MSHA or
European Standard EN 149
Respiratory Protection Dust mask or respirator approved respirator if dust
formation is likely or if working
outside of a fume hood.[3][4]

Operational Plan for Safe Handling

A systematic approach is crucial when working with 3-Methyl-2-nitrobenzoic acid.
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1. Preparation and Engineering Controls:

 All handling of 3-Methyl-2-nitrobenzoic acid powder should occur within a certified
chemical fume hood to minimize inhalation exposure.[4][6]

o Ensure that an eyewash station and a safety shower are readily accessible.[3]

2. Weighing and Transfer:

o Conduct all weighing and transfer operations within a fume hood to contain any dust.[4]
e Avoid the formation of dust during handling.[1][7][8]

3. During the Experiment:

o Keep all containers with 3-Methyl-2-nitrobenzoic acid clearly labeled.[7]

» Avoid contact with skin and eyes.[1][3][7]

e Do not eat, drink, or smoke in the laboratory.[7]

e Wash hands thoroughly after handling the chemical, even if gloves were worn.[3][9]
4., Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[3]

Get medical aid. Flush skin with plenty of water
. for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Wash clothing

before reuse.[3]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Get medical aid.[3]
Never give anything by mouth to an
) unconscious person. Get medical aid. Do NOT
Ingestion

induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.[3]

Spill Management and Disposal Plan

Spill Management Protocol:

Chemical Spill Occurs

Click to download full resolution via product page

Caption: Workflow for handling a spill of 3-Methyl-2-nitrobenzoic acid.

Disposal Plan:
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o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[3]

o Consult state and local hazardous waste regulations to ensure complete and accurate
classification.[3]

e Dispose of the contents and container to an approved waste disposal plant.[9] Do not allow
the material to enter drains or water courses.[7]

o Contaminated clothing and adsorbent materials should be sealed in a vapor-tight plastic bag
for eventual disposal.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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